Cas no 1805028-25-4 (6-Bromo-4-(difluoromethyl)pyridin-2-amine)

• Product Name: 6-Bromo-4-(difluoromethyl)pyridin-2-amine
• CAS No: 1805028-25-4
• MF: C₆H₅BrF₂N₂
• MW: 223.018107175827
• CID: 4927317
• Update Time: 2025-06-23

6-Bromo-4-(difluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-(difluoromethyl)pyridin-2-amine
• 2-Amino-6-bromo-4-(difluoromethyl)pyridine

• Inchi： 1S/C6H5BrF2N2/c7-4-1-3(6(8)9)2-5(10)11-4/h1-2,6H,(H2,10,11)
• InChI Key： NOXCQKVXIPSFIU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=CC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Additional information on 6-Bromo-4-(difluoromethyl)pyridin-2-amine

Professional Introduction to 6-Bromo-4-(difluoromethyl)pyridin-2-amine (CAS No. 1805028-25-4)

6-Bromo-4-(difluoromethyl)pyridin-2-amine, with the chemical formula C₆H₄BrF₂N₂, is a significant compound in the realm of pharmaceutical and agrochemical research. This compound has garnered attention due to its versatile structural features, which make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both bromine and difluoromethyl substituents enhances its reactivity, allowing for further functionalization and exploration of its potential applications.

The compound's molecular structure, characterized by a pyridine core with substituents at the 2nd, 4th, and 6th positions, provides a unique platform for medicinal chemistry investigations. Specifically, the 6-bromo group at the 6th position offers a reactive site for cross-coupling reactions, while the 4-(difluoromethyl) moiety introduces electronic and steric effects that can influence the compound's biological activity. These features have made it a subject of interest in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying new scaffolds for drug discovery. Pyridine derivatives, in particular, have been extensively studied due to their prevalence in bioactive molecules. The 6-Bromo-4-(difluoromethyl)pyridin-2-amine (CAS No. 1805028-25-4) stands out as a promising candidate for such investigations. Its structural motif is reminiscent of several known pharmacophores that exhibit desirable biological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

One of the most compelling aspects of this compound is its potential as a building block for further derivatization. The bromine atom at the 6th position can be readily displaced via palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This allows chemists to introduce a wide array of functional groups at this position, thereby tailoring the compound's properties to specific biological targets. Similarly, the difluoromethyl group at the 4th position has been shown to enhance metabolic stability and binding affinity in drug molecules.

The pharmaceutical industry has long recognized the importance of fluorinated compounds in drug design. Fluoroatoms are known to improve pharmacokinetic profiles by increasing lipophilicity and reducing metabolic degradation. The incorporation of difluoromethyl groups into drug candidates has been associated with enhanced potency and selectivity. Consequently, 6-Bromo-4-(difluoromethyl)pyridin-2-amine represents an attractive starting point for developing new fluorinated drugs.

Recent studies have highlighted the utility of this compound in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in various diseases, including cancer. By modifying the structure of 6-Bromo-4-(difluoromethyl)pyridin-2-amine, researchers have been able to generate novel inhibitors with improved binding affinities and selectivities against specific kinase targets. These efforts have led to the discovery of several promising lead compounds that are currently undergoing further optimization.

In addition to its applications in kinase inhibition, this compound has also been explored as a precursor for other therapeutic agents. For instance, it has been used in the synthesis of antiviral and antibacterial compounds. The pyridine core is a common feature in many antiviral drugs due to its ability to interact with viral enzymes and proteins. By leveraging the reactivity of 6-Bromo-4-(difluoromethyl)pyridin-2-amine, chemists have been able to develop new molecules with enhanced antiviral activity.

The agrochemical sector has also benefited from the use of this compound as an intermediate. Pyridine derivatives are widely employed in crop protection agents due to their ability to interact with biological targets in pests and weeds. The structural features of 6-Bromo-4-(difluoromethyl)pyridin-2-amine make it a suitable candidate for synthesizing novel agrochemicals with improved efficacy and environmental safety.

The synthesis of 6-Bromo-4-(difluoromethyl)pyridin-2-amine (CAS No. 1805028-25-4) typically involves multi-step organic transformations starting from commercially available precursors. One common synthetic route involves the bromination of a pyridine derivative followed by nucleophilic substitution or cross-coupling reactions to introduce the difluoromethyl group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In conclusion, 6-Bromo-4-(difluoromethyl)pyridin-2-amine is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. The ongoing research into this compound underscores its importance as a building block for drug discovery efforts worldwide.